N-(3-(5-(3,4-dimethoxyphenyl)-1-(ethylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

• IUPAC Name: N-[3-[3-(3,4-dimethoxyphenyl)-2-ethylsulfonyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• InChI: InChI=1S/C20H25N3O6S2/c1-5-31(26,27)23-18(15-9-10-19(28-2)20(12-15)29-3)13-17(21-23)14-7-6-8-16(11-14)22-30(4,24)25/h6-12,18,22H,5,13H2,1-4H3
• InChI Key: VRMVAIGWLYCLFM-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1C(CC(=N1)C2=CC(=CC=C2)NS(=O)(=O)C)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C20H25N3O6S2
• Molecular Weight: 467.6 g/mol
• CAS No.: 710986-22-4

Description

N-(3-(5-(3,4-dimethoxyphenyl)-1-(ethylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C20H25N3O6S2 and its molecular weight is 467.56. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Reactivity

• The molecular structure of sulfonamide compounds, such as N-(2,3-Dichloro­phen­yl)methane­sulfonamide, has been analyzed to understand their conformation and biological activity potential. These studies reveal the spatial orientation of functional groups critical for biological interactions, suggesting the relevance of sulfonamide derivatives in drug design and development (Gowda, Foro, & Fuess, 2007).

Chemical Synthesis and Labeling

• Research on the synthesis of deuterated compounds, such as PF-2413873, demonstrates the complexity and challenges in labeling sulfone-containing substituents. These studies are critical for developing bioanalytical standards in clinical trials, indicating the importance of precise chemical modifications in pharmaceutical research (Rozze & Fray, 2009).

Ligand Design for Metal Coordination

• N-[2-(Pyridin-2-yl)ethyl]-derivatives of methane-, benzene- and toluenesulfonamide have been explored as prospective ligands for metal coordination. These studies highlight the role of sulfonamide derivatives in developing new materials and catalysts, showcasing the versatility of sulfonamides in chemistry (Jacobs, Chan, & O'Connor, 2013).

COX-2 Inhibition for Therapeutic Applications

• The placement of a methanesulfonamide group on certain positions of the 1,5-diarylpyrazole structure has been found to significantly enhance COX-2 inhibitory activity. This research demonstrates the potential of sulfonamide derivatives in developing anti-inflammatory drugs, emphasizing the importance of functional group positioning in medicinal chemistry (Singh et al., 2004).